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Cat. No.: B12818080

Get Quote

As researchers and scientists at the forefront of drug development, our commitment to

innovation is intrinsically linked to our responsibility for safety and environmental stewardship.

The proper handling and disposal of investigational compounds like Epi 001 are paramount to

ensuring a safe laboratory environment and minimizing our ecological footprint. This guide

provides a detailed, step-by-step protocol for the proper disposal of Epi 001, grounded in

established principles of chemical and pharmaceutical waste management.

Epi 001 is an experimental therapeutic agent identified as a first-in-class androgen receptor

(AR) N-terminal domain inhibitor.[1][2][3] It is a mixture of four stereoisomers and has shown

potential in the treatment of castration-resistant prostate cancer.[1][3][4] Given its biological

activity as a potent AR antagonist, all waste materials contaminated with Epi 001 must be

treated as hazardous chemical waste.[5]

Core Principles of Epi 001 Disposal: A Risk-Based
Approach
The disposal procedures outlined below are based on the precautionary principle, treating Epi

001 as a potent, biologically active compound. In the absence of a specific Safety Data Sheet

(SDS) for this experimental drug, these guidelines are derived from best practices for handling
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and disposing of hazardous pharmaceutical and chemical waste as mandated by regulatory

bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and

Health Administration (OSHA).[6][7]

The fundamental tenets of this disposal plan are:

Segregation: All Epi 001-contaminated waste must be meticulously separated from non-

hazardous laboratory trash.[5][8]

Containment: Waste must be collected in designated, properly labeled, and sealed

containers to prevent accidental exposure or release.[5]

Decontamination: All non-disposable equipment and work surfaces must be thoroughly

decontaminated after handling Epi 001.[5]

Regulatory Compliance: Final disposal must adhere to all local, state, and federal regulations

governing hazardous waste.[6][9]

Step-by-Step Disposal Protocol for Epi 001
This protocol provides a clear workflow for the safe disposal of solid and liquid waste, as well

as contaminated laboratory consumables.

Before initiating any disposal procedures, ensure the following PPE is worn:

Gloves: Two pairs of nitrile gloves are recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A dedicated lab coat should be worn and laundered separately from personal

clothing.

Respiratory Protection: If there is a risk of aerosolization (e.g., when handling the solid

powder), a fit-tested N95 respirator or higher is advised.

Proper segregation at the point of generation is critical to prevent cross-contamination and

ensure compliant disposal.
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Table 1: Epi 001 Waste Stream Segregation

Waste Type Description Collection Container

Solid Waste

Unused or expired Epi 001

powder, contaminated weigh

boats, and absorbent pads

used for spills.

Labeled, sealed, and puncture-

resistant hazardous waste

container marked "Hazardous

Chemical Waste" and "Toxic."

Liquid Waste

Solutions containing Epi 001

(e.g., in DMSO or ethanol),

and solvent rinses from

decontaminated glassware.

Dedicated, leak-proof, and

clearly labeled hazardous

liquid waste container

compatible with the solvent.

Sharps Waste

Contaminated needles,

syringes, pipette tips, and

broken glass.

Puncture-resistant sharps

container clearly labeled as

"Hazardous Chemical Sharps

Waste."

General Contaminated

Consumables

Contaminated gloves, bench

paper, and other disposable

labware not classified as

sharps.

Labeled, sealed plastic bag or

container for hazardous solid

waste.

A. Solid Epi 001 Waste

Collection: Carefully place all solid Epi 001 waste into the designated hazardous solid waste

container.

Labeling: Ensure the container is clearly labeled with "Hazardous Chemical Waste," the full

chemical name ("Epi 001"), and the appropriate hazard symbols (e.g., "Toxic").

Storage: Store the sealed container in a designated satellite accumulation area (SAA) away

from general lab traffic and incompatible chemicals.[10]

B. Liquid Epi 001 Waste

Collection: Using a funnel, carefully pour all liquid waste containing Epi 001 into the

designated hazardous liquid waste container.
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Compatibility: Ensure the waste container is compatible with the solvent used (e.g., a high-

density polyethylene container for most organic solvents).

Labeling: Label the container with "Hazardous Chemical Waste," the chemical name ("Epi

001"), the solvent(s) used, and their approximate concentrations.

Prohibition:Never dispose of liquid waste containing Epi 001 down the drain.[9][11] This can

lead to environmental contamination and is a violation of regulatory standards.

Storage: Securely cap the container and store it in the SAA.

C. Contaminated Sharps

Collection: Immediately place all contaminated sharps into a designated, puncture-resistant

sharps container.

Do Not Recap: Never recap, bend, or break needles.[8]

Labeling: The sharps container must be labeled "Hazardous Chemical Sharps Waste" and

include the name "Epi 001."

Closure and Disposal: Once the container is three-quarters full, securely close and seal it.

The sealed container should then be placed in the designated accumulation bin for

hazardous sharps waste.

D. Decontamination of Surfaces and Equipment

Work Surfaces: At the conclusion of any work with Epi 001, decontaminate all work surfaces

(e.g., fume hood, benchtop) with a suitable solvent (e.g., 70% ethanol) followed by a

laboratory-grade detergent and water. All cleaning materials (e.g., wipes, absorbent pads)

must be disposed of as hazardous solid waste.

Reusable Glassware: Immerse reusable glassware in a designated basin with a deactivating

solution, such as a 10% bleach solution, for at least 30 minutes. Following this, thoroughly

rinse the glassware with the appropriate solvent (e.g., ethanol or acetone) and then wash

with laboratory detergent and water. The initial deactivating solution and solvent rinses must

be collected as hazardous liquid waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Epi

001 waste.
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Caption: Workflow for the segregation and disposal of Epi 001 waste.

Final Disposal and Emergency Procedures
All collected hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) department. Adhere to their specific procedures for waste pickup and

documentation.

In the event of a spill, immediately alert personnel in the area. For a small spill, use a chemical

spill kit to absorb the material. All cleanup materials must be disposed of as hazardous waste.

For a large spill, evacuate the area and contact your institution's EHS or emergency response

team.

By adhering to these procedures, you contribute to a culture of safety and responsibility in the

laboratory, ensuring that our pursuit of scientific advancement does not come at the cost of

personal or environmental well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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